Cas no 101477-54-7 (Lomerizine dihydrochloride)
Lomerizine dihydrochloride is a calcium channel blocker primarily used in research and pharmaceutical applications for its selective vasodilatory effects on cerebral blood vessels. Its key advantages include high specificity for voltage-dependent calcium channels, which helps mitigate cerebral vasospasm and improve microcirculation without significantly affecting systemic blood pressure. The compound exhibits good bioavailability and stability, making it suitable for experimental and therapeutic studies targeting cerebrovascular disorders. Its dihydrochloride salt form enhances solubility, facilitating formulation in aqueous solutions for in vitro and in vivo studies. Lomerizine dihydrochloride is particularly valued in neuroscience research for its potential neuroprotective properties and minimal peripheral side effects.
Lomerizine dihydrochloride structure
Product Name:Lomerizine dihydrochloride
CAS No:101477-54-7
MF:C27H32Cl2F2N2O3
MW:541.457392692566
MDL:MFCD01703867
CID:62234
PubChem ID:172089055
Update Time:2025-06-07
Lomerizine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Lomerizine
- Lomerizine hydrochloride
- 1-[bis(4-fluorophenyl)methyl]-4-[2,3,4-trimethoxyphenylmethyl]
- Lomerizine Dihydrochloride
- 1-[Bis(4-fluorophenyl)methyl]-4-(2,3,4-trimethoxybenzyl)piperazine Dihydrochloride
- Lomerizine 2HCL
- LOMERIZINE DIHCL
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine,dihydrochloride
- Lomerizine HCl
- Terranas
- KB 2796
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine dihydrochloride
- 3W473D5LIY
- 1-(bis(4-fluorophenyl)methyl)-4-(2,3,4-trimethoxybenzyl)piperazine dihydrochloride
- 1-(2,3,4-Trimethoxybenzyl)-4-(bis(4-fluorophenyl)methyl)piperazine dihydrochloride
- KB-2796
- Lomerizine hydrochloride (JAN)
- 101477-54-7, 101477-55-8(free base)
- UNII-3W473D5LIY
- AS-74676
- Piperazine, 1-(bis(4-fluorophenyl)methyl)-4-((2,3,4-trimethoxyphenyl)methyl)-, dihydrochloride
- 1-(Bis(4-fluorophenyl)methyl)-4-((2,3,4-trimethoxyphenyl)methyl)piperazine dihydrochloride
- AC-2040
- LOMERIZINE HYDROCHLORIDE [MART.]
- CHEMBL2356978
- NCGC00164543-02
- DTXSID1046427
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine;dihydrochloride
- LOMERIZINE HYDROCHLORIDE [JAN]
- Lomerizine Dihydrochloride, 98%
- Tox21_112172_1
- LOMERIZINE DIHYDROCHLORIDE [MI]
- 101477-54-7
- CAS-101477-54-7
- BCP12061
- AKOS015900365
- s4084
- SW197640-2
- Lomerizine dihydrochloride, >=98% (HPLC), powder
- T71528
- Q27258118
- Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]-, hydrochloride (1:2)
- 1-(2,3,4-trimethoxybenzyl)-4-[bis(4-fluorophenyl)methyl]piperazine dihydrochloride
- LOGVKVSFYBBUAJ-UHFFFAOYSA-N
- FT-0627971
- L0245
- Tox21_112172
- MFCD01703867
- Migsis
- Terranas (TN)
- NCGC00164543-01
- DTXCID9026427
- DE-090
- HY-B0768A
- SCHEMBL1153647
- LOMERIZINE HYDROCHLORIDE [WHO-DD]
- 1-[bis(4-fluorophenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine Hydrochloride Terranas Migsis
- CS-0012057
- J-000407
- D02633
- A800394
- CCG-269965
- LOMERIZINE HYDROCHLORIDE (MART.)
- Lomerizine dihydrochloride
-
- MDL： MFCD01703867
- Inchi： 1S/C27H30F2N2O3.2ClH/c1-32-24-13-8-21(26(33-2)27(24)34-3)18-30-14-16-31(17-15-30)25(19-4-9-22(28)10-5-19)20-6-11-23(29)12-7-20;;/h4-13,25H,14-18H2,1-3H3;2*1H
- InChI Key： LOGVKVSFYBBUAJ-UHFFFAOYSA-N
- SMILES： Cl.Cl.FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(CC2C=CC(=C(C=2OC)OC)OC)CC1
Computed Properties
- Exact Mass: 540.17600
- Monoisotopic Mass: 540.1758046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 568
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2
Experimental Properties
- Color/Form: No data available
- Melting Point: 214-218°C dec.
- Boiling Point: 527.3°C at 760 mmHg
- Solubility: DMSO: ≥30mg/mL
- PSA: 34.17000
- LogP: 6.37760
- Merck: 5563
Lomerizine dihydrochloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302-H360-H362
- Warning Statement： P201-P202-P260-P263-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
- Hazardous Material transportation number：UN 3077 9 / PGIII
- Hazard Category Code： 22-50
- Safety Instruction： 61
- RTECS：TK9189000
-
Hazardous Material Identification：
- Toxicity：LD50 orally in mice: 300 mg/kg (Ohtaka)
- PackingGroup：Ⅲ
- Storage Condition：0-10°C
Lomerizine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | L0245-1G |
Lomerizine Dihydrochloride |
101477-54-7 | >98.0%(T)(HPLC) | 1g |
¥990.00 | 2024-04-18 | |
| S e l l e c k ZHONG GUO | S4084-50mg |
Lomerizine 2HCl |
101477-54-7 | 99.56% | 50mg |
¥795.58 | 2023-09-15 | |
| ChemScence | CS-0012057-50mg |
Lomerizine dihydrochloride |
101477-54-7 | 99.84% | 50mg |
$70.0 | 2022-04-28 | |
| TRC | L469430-10mg |
Lomerizine Dihydrochloride |
101477-54-7 | 10mg |
$ 69.00 | 2023-09-07 | ||
| TRC | L469430-50mg |
Lomerizine Dihydrochloride |
101477-54-7 | 50mg |
$ 74.00 | 2023-04-17 | ||
| TRC | L469430-100mg |
Lomerizine Dihydrochloride |
101477-54-7 | 100mg |
$ 80.00 | 2023-04-17 | ||
| TRC | L469430-250mg |
Lomerizine Dihydrochloride |
101477-54-7 | 250mg |
$ 138.00 | 2023-09-07 | ||
| TRC | L469430-500mg |
Lomerizine Dihydrochloride |
101477-54-7 | 500mg |
$ 218.00 | 2023-09-07 | ||
| TRC | L469430-1g |
Lomerizine Dihydrochloride |
101477-54-7 | 1g |
$ 379.00 | 2023-04-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L835419-200mg |
Lomerizine Dihydrochloride |
101477-54-7 | 98% | 200mg |
￥70.20 | 2022-01-14 |
Lomerizine dihydrochloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:101477-54-7)盐酸洛美利嗪
Order Number:LE27016722;LE16076
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:101477-54-7)Lomerizine hydrochloride
Order Number:sfd11374
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:101477-54-7)Lomerizine dihydrochloride
Order Number:A800394
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:36
Price ($):233.0
Email:sales@amadischem.com
Lomerizine dihydrochloride Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:101477-54-7)盐酸洛美利嗪
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:101477-54-7)Lomerizine hydrochloride
Purity:99%
Quantity:200kg
Price ($):Inquiry